Cas no 866866-15-1 (N-(4-ethylphenyl)-2-{5-(4-methylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamide)

• Product Name: N-(4-ethylphenyl)-2-{5-(4-methylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamide
• CAS No: 866866-15-1
• MF: C₂₁H₂₁N₃O₄S₂
• MW: 443.539142370224
• CID: 6207541
• PubChem ID: 2141340
• Update Time: 2025-07-14

N-(4-ethylphenyl)-2-{5-(4-methylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethylphenyl)-2-{5-(4-methylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamide
• 866866-15-1
• N-(4-ethylphenyl)-2-[[5-(4-methylphenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide
• N-(4-ethylphenyl)-2-((6-oxo-5-tosyl-1,6-dihydropyrimidin-2-yl)thio)acetamide
• AKOS001860826
• F1607-0025

• Inchi： 1S/C21H21N3O4S2/c1-3-15-6-8-16(9-7-15)23-19(25)13-29-21-22-12-18(20(26)24-21)30(27,28)17-10-4-14(2)5-11-17/h4-12H,3,13H2,1-2H3,(H,23,25)(H,22,24,26)
• InChI Key： PHRMORKJVKXWKC-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(NC1=O)SCC(NC1C=CC(=CC=1)CC)=O)(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 443.09734851g/mol
• Monoisotopic Mass: 443.09734851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 801
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 138Ų

Additional information on N-(4-ethylphenyl)-2-{5-(4-methylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamide

Research Briefing on N-(4-ethylphenyl)-2-{5-(4-methylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamide (CAS: 866866-15-1)

In recent years, the compound N-(4-ethylphenyl)-2-{5-(4-methylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamide (CAS: 866866-15-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of a pyrimidinone core, coupled with the sulfonyl and thioacetamide functionalities, renders it a versatile scaffold for drug development. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential therapeutic targets.

One of the key areas of investigation has been the compound's role as a modulator of specific enzymatic pathways. Preliminary data suggest that 866866-15-1 exhibits inhibitory activity against certain kinases and proteases, which are critical in the regulation of cellular processes such as proliferation, apoptosis, and inflammation. These findings have spurred further research into its potential applications in oncology, autoimmune diseases, and neurodegenerative disorders. The compound's ability to selectively target these enzymes while minimizing off-target effects makes it a promising candidate for further development.

Recent in vitro and in vivo studies have provided valuable insights into the compound's efficacy and safety profile. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 866866-15-1 effectively inhibited the growth of cancer cell lines by inducing cell cycle arrest and apoptosis. Another study highlighted its anti-inflammatory properties, showing significant reduction in pro-inflammatory cytokine levels in animal models of rheumatoid arthritis. These results underscore the compound's multifaceted therapeutic potential and warrant further clinical investigation.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic and pharmacodynamic properties. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed to facilitate its transition from the laboratory to clinical trials. Current research efforts are focused on structural modifications and formulation strategies to enhance its drug-like properties. Collaborative initiatives between academic institutions and pharmaceutical companies are also underway to accelerate the development of 866866-15-1-based therapeutics.

In conclusion, N-(4-ethylphenyl)-2-{5-(4-methylbenzenesulfonyl)-6-oxo-1,6-dihydropyrimidin-2-ylsulfanyl}acetamide represents a promising avenue for drug discovery and development. Its unique chemical structure and broad-spectrum biological activity make it a valuable asset in the quest for novel therapeutics. Continued research and collaboration will be essential to unlock its full potential and address the unmet medical needs in various disease areas.